Cas no 867330-26-5 (7-Bromo-5-MethylbenzoE1,2,4Triazin-3-Amine)

7-Bromo-5-MethylbenzoE1,2,4Triazin-3-Amine structure
867330-26-5 structure
Product Name:7-Bromo-5-MethylbenzoE1,2,4Triazin-3-Amine
CAS No:867330-26-5
MF:C8H7BrN4
MW:239.071979761124
MDL:MFCD12031506
CID:844391
PubChem ID:24822752
Update Time:2024-10-26

7-Bromo-5-MethylbenzoE1,2,4Triazin-3-Amine Chemical and Physical Properties

Names and Identifiers

    • 7-bromo-5-methylbenzo[e][1,2,4]triazin-3-amine
    • 1,2,4-Benzotriazin-3-amine, 7-bromo-5-methyl-
    • 7-bromo-5-methyl-1,2,4-Benzotriazin-3-amine
    • 7-bromo-5-methyl-1,2,4-benzotriazin-3-ylamine
    • 7-bromo-5-methyl-benzo[1,2,4]triazin-3-ylamine
    • RGCPQJWQLGCWGM-UHFFFAOYSA-N
    • 3640AC
    • MB11553
    • CHM0028002
    • FCH1409587
    • OR350428
    • AX8163363
    • 330B265
    • 1,2,4-Benzotriazin-3-aMine,7-broMo-5-Methyl-
    • 7-Bromo-5-methylbenzo[e][1,2,4]tr
    • 7-Bromo-5-methyl-1,2,4-benzotriazin-3-amine (ACI)
    • 867330-26-5
    • CS-M1980
    • AKOS016002951
    • 7-BROMO-5-METHYL-BENZO[1,2,4]TRIAZIN-3-YL AMINE
    • DB-076732
    • DTXSID30647588
    • TQP0608
    • CS-14405
    • MFCD12031506
    • SCHEMBL4264720
    • 7-Bromo-5-MethylbenzoE1,2,4Triazin-3-Amine
    • MDL: MFCD12031506
    • Inchi: 1S/C8H7BrN4/c1-4-2-5(9)3-6-7(4)11-8(10)13-12-6/h2-3H,1H3,(H2,10,11,13)
    • InChI Key: RGCPQJWQLGCWGM-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C2C(=NN=C(N)N=2)C=1

Computed Properties

  • Exact Mass: 237.98500
  • Monoisotopic Mass: 237.985
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.7
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.732
  • Boiling Point: 434.439 °C at 760 mmHg
  • Flash Point: 434.439 °C at 760 mmHg
  • Refractive Index: 1.731
  • PSA: 64.69000
  • LogP: 2.25910

7-Bromo-5-MethylbenzoE1,2,4Triazin-3-Amine Security Information

7-Bromo-5-MethylbenzoE1,2,4Triazin-3-Amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B817053-10mg
7-Bromo-5-Methylbenzo[E][1,2,4]Triazin-3-Amine
867330-26-5
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$ 50.00 2022-06-06
TRC
B817053-50mg
7-Bromo-5-Methylbenzo[E][1,2,4]Triazin-3-Amine
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$ 135.00 2022-06-06
TRC
B817053-100mg
7-Bromo-5-Methylbenzo[E][1,2,4]Triazin-3-Amine
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$ 210.00 2022-06-06
ChemScence
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$495.0 2022-04-26
ChemScence
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Chemenu
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7-Bromo-5-methylbenzo[e][1,2,4]triazin-3-amine
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Apollo Scientific
OR350428-1g
7-Bromo-5-methylbenzo[e][1,2,4]triazin-3-amine
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Chemenu
CM153911-250mg
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7-Bromo-5-MethylbenzoE1,2,4Triazin-3-Amine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Ethanol ;  10 h, rt
Reference
Development of Prodrug 4-Chloro-3-(5-methyl-3-{[4-(2-pyrrolidin-1-ylethoxy)phenyl]amino}-1,2,4-benzotriazin-7-yl)phenyl Benzoate (TG100801): A Topically Administered Therapeutic Candidate in Clinical Trials for the Treatment of Age-Related Macular Degeneration
Palanki, Moorthy S. S.; et al, Journal of Medicinal Chemistry, 2008, 51(6), 1546-1559

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  1.5 h, 110 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  0.5 h, 110 °C
2.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Ethanol ;  4 h, rt
Reference
The design and preliminary structure-activity relationship studies of benzotriazines as potent inhibitors of Abl and Abl-T315I enzymes
Cao, Jianguo; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(21), 5812-5818

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Ethanol ;  4 h, rt
Reference
The design and preliminary structure-activity relationship studies of benzotriazines as potent inhibitors of Abl and Abl-T315I enzymes
Cao, Jianguo; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(21), 5812-5818

Production Method 4

Reaction Conditions
1.1 Reagents: Pyridinium chloride ;  12 h, 100 °C; cooled
1.2 Reagents: Sodium hydroxide Solvents: Water ;  2 h, 100 °C; 100 °C → rt
2.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Ethanol ;  10 h, rt
Reference
Development of Prodrug 4-Chloro-3-(5-methyl-3-{[4-(2-pyrrolidin-1-ylethoxy)phenyl]amino}-1,2,4-benzotriazin-7-yl)phenyl Benzoate (TG100801): A Topically Administered Therapeutic Candidate in Clinical Trials for the Treatment of Age-Related Macular Degeneration
Palanki, Moorthy S. S.; et al, Journal of Medicinal Chemistry, 2008, 51(6), 1546-1559

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  1.5 h, 110 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  0.5 h, 110 °C
2.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Ethanol ;  4 h, 22 °C
Reference
Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo [1,2,4]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine-a potent, orally active Src kinase inhibitor with antitumor activity in preclinical assays
Noronha, Glenn; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(3), 602-608

7-Bromo-5-MethylbenzoE1,2,4Triazin-3-Amine Raw materials

7-Bromo-5-MethylbenzoE1,2,4Triazin-3-Amine Preparation Products

7-Bromo-5-MethylbenzoE1,2,4Triazin-3-Amine Suppliers

Amadis Chemical Company Limited
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(CAS:867330-26-5)7-Bromo-5-MethylbenzoE1,2,4Triazin-3-Amine
Order Number:A1222098
Stock Status:in Stock
Quantity:1g/250mg/100mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:47
Price ($):559/263/158
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:867330-26-5)7-Bromo-5-MethylbenzoE1,2,4Triazin-3-Amine
A1222098
Purity:99%/99%/99%
Quantity:1g/250mg/100mg
Price ($):559/263/158
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